Cas no 60835-75-8 (4'-Carboxybenzo-18-crown-6)

• Product Name: 4'-Carboxybenzo-18-crown-6
• CAS No: 60835-75-8
• MF: C₁₇H₂₄O₈
• MW: 356.367666244507
• MDL: MFCD00143277
• CID: 517001
• PubChem ID: 87558587
• Update Time: 2025-07-30

4'-Carboxybenzo-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Benzohexaoxacyclooctadecin-18-carboxylicacid, 2,3,5,6,8,9,11,12,14,15-decahydro-
• 4'-Carboxybenzo-18-crown 6-Ether
• 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene-20-carboxylic acid
• 2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
• 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-carboxylic acid
• MLS001195137
• GFQYJVLOPVAPGJ-UHFFFAOYSA-N
• HMS2868O06
• STL089
• 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carboxylic acid
• C1714
• SR-01000390274
• 60835-75-8
• 4'-Carboxybenzo-18C6
• CS-0170473
• GLXC-20639
• (Benzo-18-crown-6)-4'-carboxylic acid
• SMR000554467
• CHEMBL1354221
• 4'-Carboxybenzo-18-crown-6
• MFCD00143277
• YSZC452
• AF-399/32020033
• SCHEMBL12445338
• ,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecene2-car- boxylic acid
• T71121
• SR-01000390274-1
• 2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylicacid
• AKOS001586963
• AH-034/32836064
• LS-14600
• 4-Carboxybenzo-18-crown-6
• DTXSID10369236
• AJU
• 2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid
• STL089794

• MDL： MFCD00143277
• Inchi： 1S/C17H24O8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2,(H,18,19)
• InChI Key： GFQYJVLOPVAPGJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCOC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 356.14700
• Monoisotopic Mass: 356.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 92.7

Experimental Properties

• Color/Form: White powder
• Density: 1.157
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 449.21°C (rough estimate)
• Flash Point: 193.7°C
• Refractive Index: 1.5500 (estimate)
• PSA: 92.68000
• LogP: 1.22240
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4'-Carboxybenzo-18-crown-6 Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： S22-S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether